Cas no 802909-72-4 (2H-1-Benzopyran-6-ol, 2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-)

• Product Name: 2H-1-Benzopyran-6-ol, 2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-
• CAS No: 802909-72-4
• Molecular Formula: C₂₇H₄₄O₂
• Molecular Weight: 400.637068748474
• CID: 837602
• PubChem ID: 15839186

2H-1-Benzopyran-6-ol, 2,8-dimethyl-2-(4,8,12-trimethyltridecyl)- Properties

Names and Identifiers

• 2H-1-Benzopyran-6-ol, 2,8-dimethyl-2-(4,8,12-trimethyltridecyl)-
• {4-[2-(Diethylamino)ethoxy]phenyl}(4-methylphenyl)acetonitrile
• DEHYDRO-DELTA-TOCOPHEROL
• Dehydro-δ-tocopherol
• [ "" ]
• 2,8-Dimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol (ACI)
• Dehydro-
• 802909-72-4
• HY-N3713
• Dehydro--tocopherol
• CS-0024103
• AKOS032948887
• A-tocopherol
• 2,8-dimethyl-2-(4,8,12-trimethyltridecyl)chromen-6-ol
• DA-72642

• InChIKey： FEGYJQTVMVOWKC-UHFFFAOYSA-N
• Inchi： 1S/C27H44O2/c1-20(2)10-7-11-21(3)12-8-13-22(4)14-9-16-27(6)17-15-24-19-25(28)18-23(5)26(24)29-27/h15,17-22,28H,7-14,16H2,1-6H3
• SMILES： OC1C=C(C)C2=C(C=CC(CCCC(CCCC(CCCC(C)C)C)C)(C)O2)C=1

Computed Properties

• Exact Mass: 400.33400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 12
• Monoisotopic Mass: 400.334130642g/mol
• Heavy Atom Count: 29
• Complexity: 485
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• LogP: 8.30400
• PSA: 29.46000
• Boiling Point: 505.0±0.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.0 mmHg at 25°C
• Flash Point: 201.7±0.0 °C
• Color/Form: Oil
• Density: 0.9±0.0 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tocopherols